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A Comparative Guide to Cavex Alginate and Alternative Dental Impression Materials

In the field of dental materials, the selection of an appropriate impression material is paramount

for clinical success, directly impacting the precision of diagnostic casts and subsequent

prosthetic restorations. Alginate, an irreversible hydrocolloid, remains a ubiquitous material due

to its cost-effectiveness and ease of use. This guide provides an objective comparison of

Cavex alginate impression materials against other leading brands, focusing on key

performance indicators supported by experimental data.

Dimensional Stability and Accuracy
Dimensional stability is a critical property of an impression material, as it dictates the window of

time available between making the impression and pouring the gypsum cast without significant

loss of accuracy. Extended-pour alginates have been developed to address the poor

dimensional stability of conventional alginates.

Comparative Data on Dimensional Change
A study comparing the extended-pour alginate Cavex ColorChange with a conventional

alginate, Jeltrate Plus, found that both materials could produce accurate casts even after being

stored for five days. The percentage of dimensional change for Cavex ColorChange ranged

from -0.496% to 0.161%, whereas for Jeltrate Plus, it ranged from -0.174% to 0.912%[1].

Another study demonstrated that Cavex ColorChange exhibited the minimum percentage

change in dimensions across various time points (immediate, 30 minutes, 48 hours, and 120
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hours) when compared to another extended-pour alginate (Algeniux) and a conventional

alginate (Zelgan)[2][3].

Conversely, research comparing Cavex CA37 with Zhermack Hydrogum 5 indicated that

Cavex CA37 should be poured immediately to ensure optimal dimensional stability, as it

showed significant dimensional changes after the initial pouring time[4][5][6]. In contrast,

Hydrogum 5 was found to maintain its dimensional accuracy for up to 24 hours[4][5].

Material Type Pouring Time
Dimensional
Change (%)

Source

Cavex

ColorChange

Extended-Pour

Alginate
Up to 5 days -0.496 to 0.161 [1]

Jeltrate Plus
Conventional

Alginate
Up to 5 days -0.174 to 0.912 [1]

Cavex

ColorChange

Extended-Pour

Alginate

Immediate to 120

hrs

Minimum change

among tested
[2][3]

Algeniux
Extended-Pour

Alginate

Immediate to 120

hrs

Statistically

insignificant

change

[2][3]

Zelgan
Conventional

Alginate

Immediate to 120

hrs

Significant

changes after 30

min

[2][3]

Cavex CA37
Conventional

Alginate
Immediate

Recommended

for immediate

pour

[4][5][6]

Zhermack

Hydrogum 5

Extended-Pour

Alginate
Up to 24 hours

Stable up to 24

hours
[4][5]

Mechanical Properties: Tear Strength and Stiffness
Mechanical properties such as tear strength and stiffness (elastic modulus) are crucial for the

successful removal of an impression from the mouth, especially in the presence of undercuts,

without causing distortion or tearing.
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Comparative Data on Tear Strength
A study evaluating tear strength found that Cavex CA37 (0.95 N/mm) and Cavex Orthotrace

(0.83 N/mm) demonstrated significantly higher tear strength compared to Zhermack Hydrogum

(0.54 N/mm), GC Aroma Fine (0.51 N/mm), and Dentsply Blueprint (0.49 N/mm)[7][8]. This

suggests that Cavex alginates may be more resistant to tearing during removal from the oral

cavity[7][8]. It is important to note that while alginates are suitable for many applications,

materials like polyethers and polyvinyl siloxanes (PVS) generally exhibit higher tear

strengths[9][10].

Material Manufacturer
Tear Strength
(N/mm)

Source

Cavex CA37 Cavex 0.95 [7][8]

Cavex Orthotrace Cavex 0.83 [7][8]

Hydrogum Zhermack 0.54 [7][8]

Aroma Fine GC 0.51 [7][8]

Blueprint Dentsply 0.49 [7][8]

Comparative Data on Stiffness (Young's Modulus)
Stiffness determines the force required to remove the impression and its ability to recover from

deformation. A study comparing five Cavex and other alginate products found that Cavex
Cream Alginate was the stiffest material at all tested time points. In contrast, Cavex CA37 was

the least stiff, suggesting it would require the least force for removal from undercut areas and

would deform less[11].
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Material (in
order of
decreasing
stiffness)

Manufacturer
Stiffness
(Elastic
Modulus)

Clinical
Implication

Source

Cavex Cream

Alginate
Cavex Highest

Stiffest, less

recovery from

undercuts

[11]

Tulip - High - [11]

Cavex Color

Change
Cavex Medium - [11]

TOL - Low - [11]

Cavex CA37 Cavex Lowest

Least stiff, best

for deep

undercuts

[11]

Experimental Protocols
The data presented is based on standardized testing methodologies, primarily adhering to ISO

standards for dental impression materials.

Protocol for Dimensional Accuracy Testing
This protocol is a generalized representation based on the methodologies described in the

cited studies[1][2][3].

Master Model: A standardized maxillary model (e.g., Columbia Dentoform) with metallic dies

or inscribed reference marks is used.

Impression Tray: A custom acrylic resin tray is fabricated with stops to ensure a consistent

thickness of the impression material.

Impression Making: Impressions of the master model are made with each material, following

the manufacturer's recommended water/powder ratios.
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Storage: Impressions are stored under specified conditions (e.g., 100% humidity) for various

time intervals (e.g., immediate, 30 minutes, 24 hours, 5 days).

Casting: After the designated storage time, casts are poured using Type IV dental stone.

Measurement: After the casts have fully set (e.g., 7 days), measurements between the

reference points are taken using a high-precision instrument like a coordinate measuring

machine.

Analysis: The measurements from the casts are compared to the master model's dimensions

to calculate the percentage of dimensional change. Statistical analysis (e.g., ANOVA,

Tukey's post-hoc test) is performed to determine significance[2].

Protocol for Tear Strength Testing
This protocol is based on the methodology described for testing various alginates, which

adapts the ASTM D624 standard[7][8].

Sample Preparation: The alginate material is mixed according to the manufacturer's

instructions.

Molding: The mixed alginate is placed into a standardized mold (e.g., 4 x 19 x 102 mm with a

V-notch in the middle).

Testing: 90 seconds after the material has set, the sample is placed in a tensilometer.

Measurement: A tensile force is applied at a constant crosshead speed (e.g., 500 mm/min)

until the sample fractures at the notch.

Calculation: The force at failure is recorded and calculated as tear strength in Newtons per

millimeter (N/mm).

Statistical Analysis: A 2-way ANOVA is used to evaluate the results statistically[8].

Visualizing Experimental and Logical Frameworks
To further clarify the processes and relationships discussed, the following diagrams are

provided.
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Caption: Experimental workflow for comparing dental impression materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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